5-fluoro-2-(1H-imidazol-2-yl)pyridine

• Molecular Formula: C8H6FN3
• Molecular Weight: 163.15 g/mol
• IUPAC Name: 5-fluoro-2-(1H-imidazol-2-yl)pyridine
• InChI: InChI=1S/C8H6FN3/c9-6-1-2-7(12-5-6)8-10-3-4-11-8/h1-5H,(H,10,11)
• InChI Key: KNHCLCNGQOPNKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)C2=NC=CN2

Description

5-Fluoro-2-(1H-imidazol-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 5-position and an imidazole ring at the 2-position. This structure confers unique electronic and steric properties, making it a versatile scaffold in medicinal chemistry and materials science.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

5-Bromo-2-(1H-imidazol-2-yl)pyridine

• Structural Differences : Bromine replaces fluorine at the 5-position.
• This substitution may increase lipophilicity but decrease metabolic stability.
• Applications : Primarily used as a research chemical for structural derivatization .

SCH 66712 [5-Fluoro-2-(4-((2-phenyl-1H-imidazol-5-yl)methyl)piperazin-1-yl)pyrimidine]

• Structural Differences : The pyridine ring is replaced with pyrimidine, and a piperazinyl-phenylimidazole group is introduced.
• Impact : The pyrimidine core and extended substituents enhance selectivity for CYP2D6 inhibition (K_I = 0.55 µM, k_inact = 0.32 min^-1). The bulkier structure improves target binding but may reduce bioavailability .

Benzimidazole Derivatives

5-Fluoro-2-(6-fluoro-2-methyl-1H-benzo[d]imidazol-1-yl)-N4-(4-(trifluoromethyl)phenyl)pyridine

• Structural Differences : Imidazole is replaced with a benzimidazole ring, and additional fluorine/trifluoromethyl groups are introduced.
• The trifluoromethyl group enhances metabolic resistance but may elevate toxicity risks.
• Applications : Investigated as a pharmaceutical candidate due to improved target affinity .

Photochromic and Fluorescent Analogs

2-((1H-Imidazol-2-yl)methylene)-5-phenylpyrazolidin-3-one-based azo-methine imines

• Structural Differences: The pyridine core is replaced with a pyrazolidinone ring conjugated to imidazole.
• Impact : The extended π-system enables photochromism and fluorescence, with applications in chemosensors and optoelectronics. The imidazole moiety facilitates pH-sensitive metal-ion binding .

Enzyme Inhibition

• SCH 66712 : Potent mechanism-based CYP2D6 inhibitor (K_I = 4.8 µM in human liver microsomes). Selectivity over CYP3A4, CYP2C9, and CYP2C19 is 5–10-fold lower .

Pharmacokinetic Considerations

• Fluorine vs. Bromine : Fluorine’s electronegativity improves metabolic stability and hydrogen bonding, whereas bromine’s hydrophobicity may enhance membrane permeability but accelerate hepatic clearance .
• Bulkier Derivatives : Compounds like SCH 66712 exhibit prolonged target engagement but require structural optimization to mitigate solubility issues .

Data Table: Key Comparative Metrics

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Activity/Application	Reference
5-Fluoro-2-(1H-imidazol-2-yl)pyridine	C8H5FN4	182.15 g/mol	F (C5), imidazol-2-yl (C2)	Enzyme inhibition, drug scaffold
5-Bromo-2-(1H-imidazol-2-yl)pyridine	C8H5BrN4	252.06 g/mol	Br (C5), imidazol-2-yl (C2)	Research chemical
SCH 66712	C19H18F2N6	368.39 g/mol	Pyrimidine, piperazinyl-phenylimidazole	CYP2D6 inhibition
Benzimidazole derivative ()	C19H13F5N6	444.35 g/mol	Benzimidazole, trifluoromethyl	Pharmaceutical candidate